Cas no 2171739-16-3 (2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid)

• Product Name: 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid
• CAS No: 2171739-16-3
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6550523
• PubChem ID: 165818114
• Update Time: 2025-11-06

2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid
• 2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-phenylacetic acid
• EN300-1523381
• 2171739-16-3

• Inchi： 1S/C28H26N2O5/c31-26(29-25(27(32)33)17-8-2-1-3-9-17)24(18-14-15-18)30-28(34)35-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,18,23-25H,14-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： AQGNYLVBCYODGV-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid

Exploring the Potential of 2-2-Cyclopropyl-2-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino Acetamido-2-Phenylacetic Acid

The compound with CAS No. 2171739-16-3, known as 2-2-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino-acetamido-2-phenylacetic acid, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of fluorenylmethoxycarbonyl (Fmoc), a widely used protecting group in peptide synthesis. Its unique structure, featuring a cyclopropyl group and a phenylacetic acid moiety, makes it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The presence of the Fmoc group allows for precise control over the reactivity of the amino group, making it ideal for use in peptide synthesis and modification. Researchers have explored its role in creating bioactive peptides with enhanced stability and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that incorporating this compound into peptide sequences significantly improved their resistance to enzymatic degradation, a critical factor in drug delivery systems.

The cyclopropyl group within the molecule introduces strain and rigidity, which can influence the overall conformation and reactivity of the compound. This structural feature has been leveraged in designing small-molecule inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders. A 2023 research article in Nature Communications reported that derivatives of this compound exhibited potent inhibitory activity against a key oncogenic kinase, paving the way for potential anticancer therapies.

In addition to its pharmacological applications, this compound has shown promise in materials science. The combination of the Fmoc group and the cyclopropyl moiety provides unique electronic and steric properties, making it suitable for use in polymer synthesis and surface modification. A 2023 study in Advanced Materials highlighted its use as a building block for creating stimuli-responsive polymers, which can find applications in sensors and drug delivery systems.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the Fmoc group, followed by selective substitution reactions to introduce the cyclopropyl and phenylacetic acid moieties. Researchers have optimized these steps to achieve high yields and purity, ensuring scalability for industrial applications.

The versatility of this compound lies in its ability to serve as a versatile scaffold for further chemical modifications. By altering substituents on the cyclopropyl or phenyl rings, chemists can tailor its properties for specific applications. For example, introducing electron-withdrawing groups can enhance its reactivity towards nucleophilic attacks, while electron-donating groups can improve its solubility in aqueous media.

In conclusion, 2-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-N'-[cyclopropylcarbonyl]acetamide (CAS No. 2171739-16-3) represents a valuable addition to the arsenal of chemical tools available for drug discovery and materials science. Its unique structure, combined with recent advances in synthetic methodology and application studies, positions it as a key player in future research endeavors.